4-Ethynyl-2-fluorobenzoic acid
Overview
Description
4-Ethynyl-2-fluorobenzoic acid is a chemical compound with the CAS Number: 736117-41-2 . It has a molecular weight of 164.14 . The physical form of this compound is a powder .
Molecular Structure Analysis
The molecular structure of 4-Ethynyl-2-fluorobenzoic acid consists of 9 carbon atoms, 5 hydrogen atoms, 1 fluorine atom, and 2 oxygen atoms . The exact structure can be determined using techniques such as X-ray crystallography, NMR spectroscopy, or computational methods.Physical And Chemical Properties Analysis
4-Ethynyl-2-fluorobenzoic acid is a powder . It has a molecular weight of 164.14 . The density of this compound is 1.3±0.1 g/cm^3 . It has a boiling point of 273.3±30.0 °C at 760 mmHg . The vapour pressure of this compound is 0.0±0.6 mmHg at 25°C .Scientific Research Applications
- Research Findings : Researchers have successfully designed and synthesized a pair of enantiomers, namely (R/S)-4-fluorobenzoic acid-2-amino-2-phenylethanol (R- and S-F) by strategically incorporating H/F substitutions. These enantiomers exhibit a 2F1-type ferroelastic phase transition at 370 K. Notably, the R/S-F domain can be controlled via both temperature and stress, making it a promising candidate for dual-channel switches .
- Context : Zaragozic acid A is a natural product with potential antifungal properties. By using 4-ethynyl-2-fluorobenzoic acid, researchers can explore structural modifications to enhance its bioactivity .
- Importance : TLC allows for rapid qualitative analysis and visualization of reaction progress, aiding in the optimization of synthetic routes .
Organic Ferroelastic Materials
Zaragozic Acid A Analog Synthesis
Thin-Layer Chromatography (TLC) Analysis
Research Chemical and Bioactive Compound
Safety and Hazards
4-Ethynyl-2-fluorobenzoic acid is classified under the GHS07 hazard class . It has the signal word “Warning” and the hazard statements H315, H319, and H335, indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include recommendations to avoid breathing dust, avoid contact with skin and eyes, and to wear protective gloves/eye protection/face protection .
properties
IUPAC Name |
4-ethynyl-2-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5FO2/c1-2-6-3-4-7(9(11)12)8(10)5-6/h1,3-5H,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKFQFYAGCCDDEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC(=C(C=C1)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethynyl-2-fluorobenzoic acid | |
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